Cas no 1806521-38-9 (2-(Chloromethyl)-3-fluorophenylhydrazine)

• Product Name: 2-(Chloromethyl)-3-fluorophenylhydrazine
• CAS No: 1806521-38-9
• MF: C₇H₈ClFN₂
• MW: 174.603223800659
• CID: 4934771
• Update Time: 2025-05-24

2-(Chloromethyl)-3-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-fluorophenylhydrazine

• Inchi： 1S/C7H8ClFN2/c8-4-5-6(9)2-1-3-7(5)11-10/h1-3,11H,4,10H2
• InChI Key： DXPDCXLJPVPAFJ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1NN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1.6
• Topological Polar Surface Area: 38

Additional information on 2-(Chloromethyl)-3-fluorophenylhydrazine

Recent Advances in the Application of 2-(Chloromethyl)-3-fluorophenylhydrazine (CAS: 1806521-38-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)-3-fluorophenylhydrazine (CAS: 1806521-38-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapeutics and diagnostic agents. This hydrazine derivative, characterized by its unique chloromethyl and fluorine substitutions, exhibits remarkable reactivity that enables its incorporation into complex pharmacophores. Recent studies have highlighted its utility in constructing heterocyclic scaffolds with potential applications in oncology, neurology, and infectious disease research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for irreversible kinase inhibitors. Researchers at the University of Cambridge utilized 2-(Chloromethyl)-3-fluorophenylhydrazine to develop a series of covalent EGFR inhibitors showing improved selectivity profiles compared to earlier generations of tyrosine kinase inhibitors. The chloromethyl group's electrophilic nature allowed for targeted covalent modification of non-conserved cysteine residues, while the fluorine atom contributed to enhanced membrane permeability and metabolic stability.

In the field of radiopharmaceuticals, a team at MIT reported in Nature Biomedical Engineering (2024) the use of this compound as a precursor for fluorine-18 labeled tracers. The presence of both fluorine and reactive hydrazine groups enabled efficient radiofluorination and subsequent conjugation to targeting vectors, yielding PET imaging agents with exceptional target-to-background ratios. This dual functionality addresses a significant challenge in tracer development where traditional approaches often require multi-step modifications to achieve similar results.

Mechanistic studies published in Chemical Science (2023) have elucidated the compound's unique reactivity patterns. Quantum mechanical calculations revealed that the ortho-fluorine substitution significantly influences the chloromethyl group's reactivity through electronic effects, while also providing steric constraints that direct regioselectivity in subsequent reactions. These insights have guided the design of more efficient synthetic routes for complex molecules incorporating this scaffold.

The safety profile of 2-(Chloromethyl)-3-fluorophenylhydrazine has been extensively evaluated in recent toxicological assessments. A comprehensive study in Regulatory Toxicology and Pharmacology (2024) established appropriate handling protocols and identified optimal purification methods to minimize potential genotoxicity concerns associated with reactive chloromethyl compounds. These findings have facilitated its broader adoption in pharmaceutical development while ensuring compliance with stringent safety regulations.

Looking forward, the versatility of this compound continues to inspire innovative applications. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules, where its dual functionality enables simultaneous target binding and E3 ligase recruitment. Additionally, several biotechnology startups have patented derivatives of this scaffold for use in targeted protein degradation platforms, suggesting its growing importance in next-generation therapeutic modalities.